BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
of 18:1 Biotinyl Cap PE

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B1504120

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine-N-(cap biotinyl)), a common reagent in the development of liposomal
drug delivery systems. Adherence to these guidelines is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Key Properties and Safety Information

Understanding the characteristics of 18:1 Biotinyl Cap PE is the first step toward safe handling
and disposal. The following table summarizes its key quantitative data.

Property Value

CAS Number 384835-51-2[1]
Molecular Formula Cs7H102N401:PNaS
Molecular Weight 1105.47 g/mol
Form Liquid[2]

Storage Temperature -20°C[3]

Purity >99%[3]
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Hazard Identification and Precautionary Measures:

18:1 Biotinyl Cap PE is classified with several hazards that necessitate careful handling.
According to safety data sheets, it is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[4] There are also concerns that it may damage
fertility or an unborn child.[4]

Signal Word: Danger

Hazard Statements:[4]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H331: Toxic if inhaled.

o H335: May cause respiratory irritation.

e H336: May cause drowsiness or dizziness.

o H351: Suspected of causing cancer.

e H361d: Suspected of damaging the unborn child.
e H372: Causes damage to organs through prolonged or repeated exposure.

Due to these potential hazards, it is mandatory to wear appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection, when handling
this compound.[4] Work should be conducted in a well-ventilated area or under a fume hood.

Experimental Protocol: Step-by-Step Disposal
Procedure

The proper disposal of 18:1 Biotinyl Cap PE is a critical final step in the experimental
workflow. The following protocol outlines the necessary steps to ensure safe and compliant
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disposal.

1. Waste ldentification and Segregation:

« |dentify: All waste materials containing 18:1 Biotinyl Cap PE, including unused product,
contaminated consumables (e.g., pipette tips, vials), and solutions.

e Segregate: This chemical waste must be segregated from non-hazardous and other types of
chemical waste. Do not mix with solvents or other reagents unless explicitly permitted by
your institution's hazardous waste management plan.

2. Containerization:

o Select an Appropriate Container: Use a designated, leak-proof, and chemically compatible
hazardous waste container. The container must be in good condition and have a secure lid.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name ("18:1 Biotinyl Cap PE"), and the associated hazards (e.g., "Toxic,"
“Irritant”).

3. Waste Accumulation:

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated satellite accumulation area.

o Follow Institutional Guidelines: Adhere to your institution's specific limits on the volume of
waste that can be accumulated and the time frame for storage.

4. Final Disposal Arrangement:

o Professional Disposal: The disposal of 18:1 Biotinyl Cap PE must be handled by a licensed
hazardous waste disposal company.[4] Do not attempt to dispose of this chemical down the
drain or in regular trash.

o Consultation: Work with your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the waste in accordance with local,
state, and federal regulations.[4]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 18:1 Biotinyl Cap
PE.
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Caption: Workflow for the safe disposal of 18:1 Biotinyl Cap PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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